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Compound of Interest

Compound Name: Desyl chloride

Cat. No.: B177067

Essential Safety and Handling Guide for Desyl
Chloride

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Desyl chloride (CAS 447-31-4). The following procedural guidance is
intended for researchers, scientists, and drug development professionals to ensure safe
laboratory operations.

Hazard Identification and Summary

Desyl chloride is a corrosive solid that poses significant health risks upon exposure.[1] It is
harmful if inhaled or comes into contact with skin.[2] The primary hazards include severe burns
to the skin and eyes, and irritation to the respiratory and digestive tracts.[1]

Table 1: Summary of Health Hazards
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Exposure Route

Eye Contact

Primary Hazard
Description

Causes severe irritation
and potential eye burns,
which may lead to
conjunctivitis and corneal
damage.

Citations

[1]

Skin Contact

Causes severe skin irritation

and possible burns.

[1]

Inhalation

May cause severe irritation of
the respiratory tract with
symptoms like sore throat,
coughing, and shortness of
breath. Can cause chemical

burns to the respiratory tract.

[1]

| Ingestion | May cause severe and permanent damage to the digestive tract, including burns

and potential perforation. |[1] |

Personal Protective Equipment (PPE) Plan

Strict adherence to the following PPE requirements is mandatory when handling Desyl

chloride to minimize exposure risk.

Table 2: Required Personal Protective Equipment
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Standards and

Body Part PPE Specification Citations
Notes
Chemical safety Must comply with
goggles or a OSHA 29 CFR
Eyes/Face combination of 1910.133 or [11[3]
safety glasses and European Standard
a face shield. EN166.
Consult glove
manufacturer's
_ _ resistance guide for
) Appropriate chemical- )
Skin/Hands ] chlorinated [1][4]
resistant gloves.
compounds. Change
gloves immediately
upon contamination.
Wear appropriate
protective clothing to
prevent any possibility
of skin exposure.
Chemical-resistant lab ) )
] Contaminated clothing
Body coat or protective [11[3]

clothing.

and shoes must be
removed immediately
and decontaminated
before reuse or

discarded.

| Respiratory| A NIOSH/MSHA or European Standard EN 149 approved respirator. | Required

when ventilation is inadequate or if workplace conditions warrant. A respiratory protection
program meeting OSHA 29 CFR 1910.134 and ANSI Z88.2 must be followed. A particulates
filter conforming to EN 143 is recommended. |[1][3] |

Operational Plan: Handling and Storage Procedures

A systematic approach to handling Desyl chloride is crucial for maintaining a safe laboratory

environment.
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Step-by-Step Handling Protocol:
e Preparation and Engineering Controls:

o Work exclusively in a well-ventilated area, preferably within a certified chemical fume
hood.

o Ensure that an eyewash station and a safety shower are readily accessible and in good
working order.[1]

o Keep Desyl chloride containers tightly closed when not in use.[1]

e Handling the Chemical:

[e]

Minimize the generation and accumulation of dust.[1]

o

Avoid all direct contact with eyes, skin, and clothing.[1]

[¢]

Do not breathe in dust, vapor, mist, or gas.[1]

[e]

Weigh and transfer the material in a fume hood to control dust.

[e]

Wash hands and forearms thoroughly with soap and water after handling and before
leaving the work area.[1]

e Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][4]
o Keep away from incompatible materials, particularly oxidizing agents.[1]

o Protect from sunlight, as Desyl chloride can decompose and change color upon
exposure.[5]
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Caption: Workflow for Handling Desyl Chloride
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Emergency Response and First Aid

Immediate and appropriate action is critical in the event of an exposure.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-30
minutes, holding the eyelids open.[1][6] Seek immediate medical attention.[1]

o Skin Contact: Immediately remove all contaminated clothing and shoes.[1] Flush the affected
skin area with plenty of soap and water for at least 15 minutes.[7] Seek immediate medical
attention.[1]

 Inhalation: Move the individual to fresh air at once.[1][7] If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration, but do not use mouth-to-
mouth resuscitation.[1] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water.[1] Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[1]

Exposure Incident Occurs

y_s N
Skin/Eye Contact Inhalation Ingestion
= -
Remove Contaminated Clothing. Move to Fresh Air. DO NOT Induce Vomiting.
Flush with water for 15+ min. Provide Oxygen/Atrtificial Respiration if needed. Give Water/Milk if conscious.

Seek Immediate Medical Attention
(Bring SDS)

Click to download full resolution via product page
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Caption: Emergency Response Protocol for Desyl Chloride Exposure
Spill and Disposal Plan

Spill Cleanup:

o Evacuate the area and ensure adequate ventilation.

o Wearing the full PPE detailed in Table 2, carefully sweep or vacuum the spilled solid
material.[1]

e Avoid actions that generate dust.

o Place the collected material into a suitable, labeled container for hazardous waste disposal.

[1]
e Clean the spill area thoroughly.

Waste Disposal:

Desyl chloride and any contaminated materials (e.g., gloves, absorbent paper, clothing) must
be treated as hazardous waste.[2]

o Waste generators are required to determine if a discarded chemical is classified as
hazardous waste according to US EPA guidelines (40 CFR Parts 261.3).[1]

 All chemical waste must be disposed of in accordance with federal, state, and local
environmental regulations.[5] Do not dispose of it down the drain.[3]

o Package waste in sealed, properly labeled containers for collection by trained hazardous
waste personnel or a licensed disposal company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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